Cas no 1820570-15-7 ({[(2S,4S)-4-fluoro-1-[(1-methyl-1H-imidazol-2-yl)methyl]pyrrolidin-2-yl]methyl}(methyl)amine)

• Product Name: {[(2S,4S)-4-fluoro-1-[(1-methyl-1H-imidazol-2-yl)methyl]pyrrolidin-2-yl]methyl}(methyl)amine
• CAS No: 1820570-15-7
• CID: 4619995
• PubChem ID: 119030863
• Update Time: 2025-06-26

{[(2S,4S)-4-fluoro-1-[(1-methyl-1H-imidazol-2-yl)methyl]pyrrolidin-2-yl]methyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• {[(2S,4S)-4-fluoro-1-[(1-methyl-1H-imidazol-2-yl)methyl]pyrrolidin-2-yl]methyl}(methyl)amine

Additional information on {[(2S,4S)-4-fluoro-1-[(1-methyl-1H-imidazol-2-yl)methyl]pyrrolidin-2-yl]methyl}(methyl)amine

Research Brief on {[(2S,4S)-4-fluoro-1-[(1-methyl-1H-imidazol-2-yl)methyl]pyrrolidin-2-yl]methyl}(methyl)amine (CAS: 1820570-15-7)

Recent studies on the compound {[(2S,4S)-4-fluoro-1-[(1-methyl-1H-imidazol-2-yl)methyl]pyrrolidin-2-yl]methyl}(methyl)amine (CAS: 1820570-15-7) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrrolidine and imidazole structural motifs, has garnered attention for its selective binding properties and pharmacological activity. The following brief synthesizes the latest research findings, focusing on its synthesis, mechanism of action, and potential applications.

The synthesis of {[(2S,4S)-4-fluoro-1-[(1-methyl-1H-imidazol-2-yl)methyl]pyrrolidin-2-yl]methyl}(methyl)amine has been optimized to achieve high yield and enantiomeric purity, as reported in recent publications. Key steps include the fluorination of the pyrrolidine ring and the subsequent introduction of the imidazole moiety. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the structural integrity and purity of the compound, ensuring its suitability for further biological evaluation.

In vitro studies have demonstrated that this compound exhibits potent inhibitory activity against specific enzymatic targets, particularly those involved in neurodegenerative diseases and cancer pathways. The fluorine atom at the 4-position of the pyrrolidine ring has been identified as a critical feature for enhancing binding affinity and metabolic stability. Molecular docking simulations suggest that the compound interacts with the active site of target proteins through hydrogen bonding and hydrophobic interactions, providing insights into its mechanism of action.

Preliminary in vivo studies in animal models have shown promising results, with the compound displaying favorable pharmacokinetic properties, including good oral bioavailability and blood-brain barrier penetration. These findings support its potential as a lead candidate for the development of new therapeutics targeting central nervous system disorders and oncology. However, further preclinical studies are required to assess its safety profile and efficacy in more complex biological systems.

In conclusion, {[(2S,4S)-4-fluoro-1-[(1-methyl-1H-imidazol-2-yl)methyl]pyrrolidin-2-yl]methyl}(methyl)amine represents a promising scaffold for drug discovery, with its unique chemical structure and biological activity offering multiple avenues for therapeutic development. Ongoing research aims to explore its full potential, including structure-activity relationship studies and the design of derivatives with improved properties. This compound exemplifies the innovative approaches being pursued in the chemical biology and pharmaceutical industries to address unmet medical needs.